Cas no 5952-41-0 (Phosphonic acid,P-[1-(acetyloxy)-2,2,2-trichloroethyl]-, dimethyl ester)

• Product Name: Phosphonic acid,P-[1-(acetyloxy)-2,2,2-trichloroethyl]-, dimethyl ester
• CAS No: 5952-41-0
• MF: C₆H₁₀Cl₃O₅P
• MW: 299.473360538483
• CID: 374131
• Update Time: 2025-04-19

Phosphonic acid,P-[1-(acetyloxy)-2,2,2-trichloroethyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[1-(acetyloxy)-2,2,2-trichloroethyl]-, dimethyl ester
• Phosphonic acid, (1-(acetyloxy)-2,2,2-trichloroethyl)-, dimethyl ester (9CI)
• (2,2,2-trichloro-1-dimethoxyphosphorylethyl) acetate
• chloracetophos

• Inchi： 1S/C6H10Cl3O5P/c1-4(10)14-5(6(7,8)9)15(11,12-2)13-3/h5H,1-3H3
• InChI Key： ZZPVQMWDAFFLSI-UHFFFAOYSA-N
• SMILES： ClC(C(OC(C)=O)P(=O)(OC)OC)(Cl)Cl

Computed Properties

• Exact Mass: 297.9333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• PSA: 61.83